Dibromochloromethane

• CAS No.: 124-48-1
• Product Name: Dibromochloromethane
• Molecular Formula: CHBr2Cl
• Molecular Weight: 208.28 g/mol
• IUPAC Name: dibromo(chloro)methane
• Standard InChI: InChI=1S/CHBr2Cl/c2-1(3)4/h1H
• Standard InChIKey: GATVIKZLVQHOMN-UHFFFAOYSA-N
• SMILES: C(Cl)(Br)Br
• Canonical SMILES: C(Cl)(Br)Br
• Boiling Point: 246 to 248 °F at 748 mm Hg (NTP, 1992); 120.0 °C; 121.3 - 121.8 °C; also reported as 123-125 °C
• Colorform: Colorless to pale yellow liquid; Clear, colorless, heavy liquid
• Density: 2.451 at 68 °F (NTP, 1992); Specific Gravity = 2.38
• Flash Point: greater than 200 °F (NTP, 1992)
• Melting Point: -8 °F (NTP, 1992); -20.0 °C; -20 °C
• Physical Description: Chlorodibromomethane is a clear colorless to yellow-orange liquid. Density 2.451 g / cm3. No flash point.
• Description: Chlorodibromomethane is a clear colorless to yellow-orange liquid. Density 2.451 g / cm3. No flash point.; Chlorodibromomethane is an organochlorine compound.; Dibromochloromethane, also known as chlorodibromomethane, belongs to the class of organic compounds known as trihalomethanes. These are organic compounds in which exactly three of the four hydrogen atoms of methane (CH4) are replaced by halogen atoms. Dibromochloromethane is a potentially toxic compound.
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); 0.01 M; > 10% in acetone; > 10% in benzene; > 10% in ethyl ether; > 10% in ethanol; Soluble in ethanol, ethyl ether, benzene, carbon tetrachloride, organic solvents, and acetone; Miscible in organic solvents.; In water, 2.70X10+3 mg/L at 20 °C
• Synonyms: Chlorodibromomethane; Dibromomonochloromethane; Monochlorodibromomethane
• Vapor Pressure: 45.7 mm Hg at 63 °F ; 54.9 mm Hg at 75° F (NTP, 1992); 5.54 mm Hg at 25 °C (est)
• PubChem Compound: 31296
• Last Modified: Nov 11 2021